Ultrasmall metal nanoclusters (NCs) have attracted increasing attention due to their unique characteristics, such as ultrasmall size, fascinating physical and chemical properties, and good biocompatibility, which are desirable for biological and other applications. In recent years, multiple types of NCs have been developed, such as gold NCs, silver NCs, platinum NCs, and copper NCs. These NCs not only play important roles in making chemicals and materials, but some NCs are also used in medical research, showing good prospects due to their advantages. This review summarizes the recent advances in NCs research in the medical field, with particular emphasis on tumor treatment, antimicrobial applications, and bioimaging. Finally, the challenges and outlook of metal NCs in nanomedicine are briefly discussed.

Carbon quantum dots (CQD) have received significant attention in recent years due to their potential applications in optics and sensing. In this study, the authors report on the first characterization of the optical activity and broad absorption spectrum covering from short-wave ultraviolet, at 200 nm, to mid-infrared, at 1600 nm, of CQD synthesized using the “low-molecular-weight alcohols electrochemical carbonization” method. The CQD are analyzed using spectroscopic techniques, optical activity in the infrared, and high-resolution transmission electron microscopy. Results show a CQD size distribution of 5±3 nm and spherical morphology. The absorption spectra show increased absorption at both, high and low frequency. Additionally, the specific rotation of the CQD solution is significantly higher than that of pure ethanol, by three orders of magnitude. These findings suggest that CQD may have potential applications in polarized infrared filters and/or sensors due to their ability to rotate the polarization state of light at 1550 nm. The results of this study provide valuable insights into the optical properties of CQD and their potential for infiltration into hollow core photonic crystal fibers, making them a promising material for future research and development in the field of optics and sensing.

Part. Part. Syst. Charact. 2022, 39, 2200097 DOI: 10.1002/ppsc.202200097 In the published version of this article, all of the authors are listed as corresponding authors. This is a mistake, and the only corresponding author should be Nina Jiang. The correct affiliations are therefore as follows: J. L. Wang, D. Y. Li, Q. Xu, H. J. Wang, C. F. Liang, X. Y. Zhang, A. Z. Chen, N. N. Jiang College of Chemical Engineering Huaqiao University Xiamen 361021, P. R. China E-mail: ninajiang@hqu.edu.cn S.-B. Wang, A. Z. Chen, N. N. Jiang Fujian Provincial Key Laboratory of Biochemical Technology (Huaqiao University) Xiamen 361021, P. R. China

Controlled surface modification of gold particles is of central importance for the preparation of functional nano-objects, which can be used both in fundamental research and in advanced photonic or nanomedicine applications. In this study, the surface modification of gold nanoprisms using different thiols, namely cysteamine, (16-mercaptohexadecyl)trimethylammonium bromide (MTAB), and α-methoxy-ω-mercapto polyethylene glycol (mPEG-SH (5000 Da)) is investigated. The aim is to prepare binary surface-modified thiol/PEG patchy gold nanoprisms, where the tips/edges and the face regions of the particles are covered by different thiol moieties. By investigating the time evolution of the prisms’ extinction spectra at different capping ligand concentration levels, the conditions to prepare such “patchy” particles are identified. While significantly faster adsorption kinetics are observed for MTAB compared to cysteamine, both molecule types can be used to prepare binary surface-modified thiol/PEG particles. Prisms modified with only MTAB or PEG and subsequently assembled with negatively charged spheres show that MTAB forms hetero-aggregates with the spheres, while PEG prevents particle attachment. For thiol (cysteamine or MTAB)/PEG binary surface-modified prisms, it is found that the efficiency of sphere attachment at the tip/side region during self-assembly is rather low, most likely due to the presence of PEG.

Singlet fission (SF), whereby a singlet exciton is converted into a pair of triplet excitons, can improve the efficiency of solar cells. Pentacene has been extensively studied as the most promising SF compound, owing to its 200% yield of triplet states. However, the easy degradation of pentacene in the presence of light and air owing to photooxidation cannot be explained by the classical 1O2 generation mechanism. To address this issue, in the present study, pentacene nanorods (Pc NRs) are prepared as a novel photosensitizer (PS); self-carried Pc NRs exhibited higher 1O2 generation capacity. Thus, a novel 1O2 generation mechanism is proposed based on the SF effect. The initial photon absorption occurs to access single-exciton states, S1–S3. Excited-state Pc pairs accelerate the SF effect in pentacene NRs, leading to a non-adiabatic transition to the dark D state. Dark D state is a singlet state by two triplets coupled overall, and it can transfer its energy to 3O2 for generating 1O2. Using Pc NRs as PSs, photodynamic therapy (PDT) inhibits tumor growth in 4T1 tumor-bearing mice upon 405-nm-wavelength and 650-nm-wavelength laser irradiations. This study paves the way to discover novel PSs that are not considered with classical 1O2 generation mechanisms.

In article 2200130, Ravikrishnan Elangovan and co-workers develop a label-free single nanoparticle characterization system called the SNC-TIRS. A 3D-printed optical module is used with a digital microscope to track the diffusion of individual nanoparticles based on their total internal reflected scattering signal. This information is processed to estimate the particle size and concentration. SNC-TIRS is evaluated with inorganic nanoparticles and immunomagnetically isolated exosomes from human plasma.

Nanotechnology applications are rapidly expanding in various fields because of its unique qualities, such as a large surface area. Also, the synthetic changes can be utilized to alter nanomaterial to fit into specialized necessities. From the last decade there is a tremendous increase in the utilization of nanotechnology and nanomaterials in the petroleum industry. The current review's main objective is to summarize numerous nanoparticle applications in the field of petroleum, bio-fuel formation, and clean-up treatments of oil spill-related issues with their existing challenges that may help improve further research.

Silica aerogels have drawn considerable attention due to their low density (almost 95% of the total volume is composed of air), hydrophobicity, optical transparency, low conductivity of heat, and large surface to volume ratio. Sol–gel processing is used to prepare aerogels from molecular precursors. To replace the pore fluid with air while retaining the solid network, a supercritical drying process (the most frequent approach) is used. However, recent technologies use atmospheric pressure to allow for liquid removal followed by chemical alteration of the gel's internal layer, which leaves only a silica network with a porous structure filled with air. This study discusses the sol–gel method for preparing silica aerogels and their various drying processes. Furthermore, various areas of applications of silica aerogels, including electronics, construction, aerospace, purification of water and air, sensing, catalyst, biomedical, absorbent, food packing, textile, etc., are also discussed. Lastly, this review provides a perception of the recent scientific progress along with the futuristic development of silica aerogel.

Neuromorphic computing seeks functional materials capable of emulating brain-like dynamics to solve computational problems with time and energy efficiency, outclassing current transistor-based hardware architectures. Major efforts are focused on integrating memristive devices into highly regular circuits (i.e., crossbar arrays), where the information representation in individual memristive devices is closely oriented toward the behavior of artificial neurons. However, artificial neurons are rather rigid mathematical concepts than realistic projections of complex neuronal dynamics. Neuroscience suggests that highly efficient information representation on the level of individual neurons relies on dynamical features such as excitatory and inhibitory contributions, irregularity of firing patterns, and temporal correlations. Here, a conductive atomic force microscopy approach is applied to probe the memristive dynamics of nanoscale assemblies of AgPt-nanoparticles at the stability border of the conducting state, where physical forces causing the formation and decay of filamentary structures appear to be balanced. This unveils a dynamic regime, where the memristive response is governed by irregular firing patterns. The significance of such a dynamical regime is motivated by close similarities to excitation and inhibition-governed behavior in biological neuronal systems, which is crucial to tune biological neuronal systems into a state most suitable for information representation and computation.

The biomolecular corona is a key component controlling the identity of nanomaterials in physiological environments. Studies aimed at identifying factors shaping the biomolecular corona have proliferated in the last decade but have been performed by research groups with different backgrounds. Efforts made within the scientific community to guarantee the reproducibility of experimental data have identified protocol standardization as an indispensable step for advancing knowledge in this arena. To contribute to fulfill this gap, here the relevance of interoperator variability in biomolecular corona studies and the benefits arising from automated systems usage are explored. Moreover, the role of molecular crowding during nanoparticle-biofluid incubation and the effect of washing the pellet during corona isolation are thoroughly investigated. It is believed that the findings will help researchers enhance the accuracy of experimental design and reporting.